Cas no 108370-27-0 (1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one)

1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one structure
108370-27-0 structure
Product Name:1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one
CAS No:108370-27-0
MF:C19H16O
MW:260.329745292664
CID:1189924
PubChem ID:13906556
Update Time:2025-04-20

1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one
    • 1-Methyl-2,3-dihydrotetraphen-4(1H)-one
    • 108370-27-0
    • DTXSID50552266
    • Inchi: 1S/C19H16O/c1-12-6-9-18(20)16-8-7-15-10-13-4-2-3-5-14(13)11-17(15)19(12)16/h2-5,7-8,10-12H,6,9H2,1H3
    • InChI Key: DZZRXYZXTHICKW-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)C2C3C=C4C=CC=CC4=CC=3C=CC=21

Computed Properties

  • Exact Mass: 260.12018
  • Monoisotopic Mass: 260.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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